Cas no 19875-86-6 ([4-(4-diethoxyphosphoryloxyphenyl)sulfanylphenyl] Diethyl Phosphate)
19875-86-6 structure
Product Name:[4-(4-diethoxyphosphoryloxyphenyl)sulfanylphenyl] Diethyl Phosphate
CAS No:19875-86-6
MF:C20H28O8P2S
MW:490.444046974182
CID:1389139
PubChem ID:267963
Update Time:2025-04-20
[4-(4-diethoxyphosphoryloxyphenyl)sulfanylphenyl] Diethyl Phosphate Chemical and Physical Properties
Names and Identifiers
-
- [4-(4-diethoxyphosphoryloxyphenyl)sulfanylphenyl] Diethyl Phosphate
- tetraethyl sulfanediyldibenzene-4,1-diyl bis(phosphate)
- NSC107875
- AC1Q6SVN
- AC1L6J8S
- CTK4E2615
- AR-1L6346
- AG-K-14188
- NSC-107875
- tetraethyl sulfanediyldibenzene-4,1-diyl bis(phosphate); NSC107875; AC1Q6SVN; AC1L6J8S; CTK4E2615; AR-1L6346; AG-K-14188; NSC-107875;
- DTXSID30296131
- 19875-86-6
-
- Inchi: 1S/C20H28O8P2S/c1-5-23-29(21,24-6-2)27-17-9-13-19(14-10-17)31-20-15-11-18(12-16-20)28-30(22,25-7-3)26-8-4/h9-16H,5-8H2,1-4H3
- InChI Key: PJCQOPWSORDNJF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OP(=O)(OCC)OCC)C1C=CC(=CC=1)OP(=O)(OCC)OCC
Computed Properties
- Exact Mass: 490.09800
- Monoisotopic Mass: 490.098
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 14
- Complexity: 522
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Density: 1.28
- Boiling Point: 535.1°C at 760 mmHg
- Flash Point: 277.4°C
- Refractive Index: 1.544
- PSA: 134.44000
- LogP: 6.95760
[4-(4-diethoxyphosphoryloxyphenyl)sulfanylphenyl] Diethyl Phosphate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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